Cas no 1801203-28-0 (cis-dimethyl 1-fluorocyclohexane-1,4-dicarboxylate)

• Product Name: cis-dimethyl 1-fluorocyclohexane-1,4-dicarboxylate
• CAS No: 1801203-28-0
• MF: C₁₀H₁₅FO₄
• MW: 218.222107172012
• CID: 5302478
• Update Time: 2026-03-10

cis-dimethyl 1-fluorocyclohexane-1,4-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 1,4-Cyclohexanedicarboxylic acid, 1-fluoro-, 1,4-dimethyl ester, cis-
• cis-dimethyl 1-fluorocyclohexane-1,4-dicarboxylate

• Inchi： 1S/C10H15FO4/c1-14-8(12)7-3-5-10(11,6-4-7)9(13)15-2/h7H,3-6H2,1-2H3/t7-,10-
• InChI Key： PXSQAWHTDZNOHD-GVJMRKKJSA-N
• SMILES： [C@]1(F)(C(OC)=O)CC[C@H](C(OC)=O)CC1

Additional information on cis-dimethyl 1-fluorocyclohexane-1,4-dicarboxylate

cis-dimethyl 1-fluorocyclohexane-1,4-dicarboxylate (CAS No. 1801203-28-0): A Comprehensive Overview

cis-dimethyl 1-fluorocyclohexane-1,4-dicarboxylate (CAS No. 1801203-28-0) is a synthetic compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is characterized by its unique cis configuration and the presence of a fluorine atom, which imparts distinct chemical and biological properties. The compound's structure consists of a cyclohexane ring with two carboxylate groups at the 1 and 4 positions, both of which are methylated, and a fluorine atom at the 1 position.

The synthesis of cis-dimethyl 1-fluorocyclohexane-1,4-dicarboxylate involves several steps, including the formation of the cyclohexane ring, the introduction of the fluorine atom, and the subsequent carboxylation and methylation reactions. Recent advancements in synthetic methodologies have made it possible to produce this compound with high purity and yield, making it an attractive candidate for various applications in research and development.

In terms of its chemical properties, cis-dimethyl 1-fluorocyclohexane-1,4-dicarboxylate exhibits excellent stability under a wide range of conditions. The presence of the fluorine atom enhances its lipophilicity, which can be advantageous in drug design and delivery systems. Additionally, the cis configuration contributes to its unique stereochemical properties, which can influence its reactivity and biological activity.

Recent studies have explored the potential applications of cis-dimethyl 1-fluorocyclohexane-1,4-dicarboxylate in various fields. In pharmaceutical research, this compound has shown promise as a building block for the synthesis of novel drugs. Its structural features make it suitable for use in prodrugs, where it can be designed to release active therapeutic agents under specific conditions. For example, researchers have investigated its use in developing prodrugs for cancer therapy, where the fluorine atom can enhance the drug's ability to penetrate tumor cells.

Moreover, cis-dimethyl 1-fluorocyclohexane-1,4-dicarboxylate has been studied for its potential as a ligand in metal coordination chemistry. The carboxylate groups can coordinate with metal ions to form stable complexes, which can be used in catalytic processes or as precursors for metal-based materials. This versatility makes it a valuable compound for both fundamental research and practical applications.

In the context of materials science, cis-dimethyl 1-fluorocyclohexane-1,4-dicarboxylate has been explored as a monomer for polymer synthesis. The presence of the fluorine atom can impart unique properties to the resulting polymers, such as enhanced thermal stability and improved mechanical strength. These polymers have potential applications in areas such as coatings, adhesives, and electronic materials.

The environmental impact of cis-dimethyl 1-fluorocyclohexane-1,4-dicarboxylate is another important consideration. Studies have shown that this compound is biodegradable under certain conditions, which is a favorable attribute for reducing environmental pollution. However, further research is needed to fully understand its long-term effects on ecosystems.

In conclusion, cis-dimethyl 1-fluorocyclohexane-1,4-dicarboxylate (CAS No. 1801203-28-0) is a versatile compound with a wide range of potential applications in organic chemistry, pharmaceutical research, materials science, and environmental science. Its unique structural features and chemical properties make it an attractive candidate for further investigation and development. As research continues to advance in these fields, it is likely that new applications and uses for this compound will be discovered.